Cas no 1212404-61-9 (Trans (+/-) tert-butyl 4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ylcarbamate)

• Product Name: Trans (+/-) tert-butyl 4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ylcarbamate
• CAS No: 1212404-61-9
• MF: C₁₆H₂₁F₃N₂O₂
• MW: 330.345354795456
• MDL: MFCD09910403
• CID: 4578129
• PubChem ID: 45925952
• Update Time: 2025-05-19

Trans (+/-) tert-butyl 4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• TZTDXEAWMSGECI-OLZOCXBDSA-N
• Carbamic acid, N-[(3R,4S)-4-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-, 1,1-dimethylethyl ester, rel-
• tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate
• Trans (+/-) Tert-Butyl 4-(4-(Trifluoromethyl)Phenyl)Pyrrolidin-3-Ylcarbamate
• AKOS037644118
• 1260616-57-6
• AR1361
• 1212404-61-9
• AS-45098
• tert-Butyl ((3S,4R)-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate
• MFCD09910403
• Carbamic acid, N-[(3S,4R)-4-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3S,4R)-4-[4-(trifluoromethyl)phenyl]pyrrolidin-3-yl]carbamate
• Trans (+/-) tert-butyl 4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ylcarbamate

• MDL： MFCD09910403
• Inchi： 1S/C16H21F3N2O2/c1-15(2,3)23-14(22)21-13-9-20-8-12(13)10-4-6-11(7-5-10)16(17,18)19/h4-7,12-13,20H,8-9H2,1-3H3,(H,21,22)/t12-,13+/m1/s1
• InChI Key： TZTDXEAWMSGECI-OLZOCXBDSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1[C@@H](C2=CC=C(C(F)(F)F)C=C2)CNC1

Computed Properties

• Exact Mass: 330.15551240g/mol
• Monoisotopic Mass: 330.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Trans (+/-) tert-butyl 4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ylcarbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on Trans (+/-) tert-butyl 4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ylcarbamate

Comprehensive Overview of Trans (+/-) tert-butyl 4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ylcarbamate (CAS No. 1212404-61-9)

The compound Trans (+/-) tert-butyl 4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ylcarbamate (CAS No. 1212404-61-9) is a highly specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethylphenyl group and the pyrrolidine core, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in CAS No. 1212404-61-9 is its role in the development of novel therapeutic agents. The trifluoromethyl moiety is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making it a hotspot in medicinal chemistry. Recent trends in AI-driven drug discovery have further amplified the demand for such building blocks, as they are often used in virtual screening and high-throughput synthesis.

In addition to its pharmaceutical applications, Trans (+/-) tert-butyl 4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ylcarbamate is also explored in agrochemical research. The pyrrolidine scaffold is a common feature in pesticides and herbicides, and the introduction of a trifluoromethyl group can significantly alter the biological activity of these compounds. This dual applicability makes it a versatile tool for researchers working in diverse fields.

From a synthetic chemistry perspective, the compound's tert-butyl carbamate group offers excellent protection for amines, a feature highly valued in multi-step organic syntheses. This property is particularly useful in peptide chemistry and the preparation of complex heterocycles. The trans configuration of the pyrrolidine ring also adds stereochemical diversity, which is crucial for optimizing the efficacy of chiral drugs.

Environmental and regulatory considerations are another area where CAS No. 1212404-61-9 garners attention. With increasing scrutiny on the environmental impact of chemical processes, researchers are keen to understand the biodegradability and toxicity profile of such intermediates. While the compound itself is not classified as hazardous, its derivatives must be evaluated carefully to ensure compliance with global safety standards.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are frequently searched topics in academic and industrial databases. These parameters are critical for scaling up laboratory processes to industrial production. For instance, the trifluoromethyl group's lipophilicity can influence the compound's behavior in different solvents, a factor that must be accounted for in process optimization.

Recent advancements in computational chemistry have enabled more efficient exploration of Trans (+/-) tert-butyl 4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-ylcarbamate's potential. Molecular docking studies and quantum mechanical calculations are increasingly used to predict its interactions with biological targets, reducing the need for extensive experimental screening. This aligns with the broader industry shift toward green chemistry and sustainable practices.

In conclusion, CAS No. 1212404-61-9 represents a multifaceted compound with broad applications in drug development, agrochemicals, and material science. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the context of modern AI-assisted molecular design. As the scientific community continues to explore its potential, this compound is likely to remain a key player in innovative chemical solutions.